Cas no 1803783-19-8 (Ethyl 5-cyano-2-nitro-3-(trifluoromethylthio)phenylacetate)

Ethyl 5-cyano-2-nitro-3-(trifluoromethylthio)phenylacetate is a specialized organic compound featuring a trifluoromethylthio (-SCF₃) group, a nitro (-NO₂) substituent, and a cyano (-CN) functionality on a phenylacetate backbone. The presence of these electron-withdrawing groups enhances its reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The trifluoromethylthio group, in particular, contributes to improved metabolic stability and lipophilicity, which are critical in drug design. The ester moiety allows for further functionalization, while the nitro and cyano groups offer versatile reactivity for nucleophilic or electrophilic transformations. This compound is suited for applications requiring precise structural modifications in complex molecule synthesis.
Ethyl 5-cyano-2-nitro-3-(trifluoromethylthio)phenylacetate structure
1803783-19-8 structure
Product Name:Ethyl 5-cyano-2-nitro-3-(trifluoromethylthio)phenylacetate
CAS No:1803783-19-8
MF:C12H9F3N2O4S
MW:334.271072149277
CID:4944461
Update Time:2025-08-05

Ethyl 5-cyano-2-nitro-3-(trifluoromethylthio)phenylacetate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 5-cyano-2-nitro-3-(trifluoromethylthio)phenylacetate
    • Inchi: 1S/C12H9F3N2O4S/c1-2-21-10(18)5-8-3-7(6-16)4-9(11(8)17(19)20)22-12(13,14)15/h3-4H,2,5H2,1H3
    • InChI Key: OBOMGKJMIMLBPG-UHFFFAOYSA-N
    • SMILES: S(C(F)(F)F)C1=CC(C#N)=CC(=C1[N+](=O)[O-])CC(=O)OCC

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 5
  • Complexity: 471
  • XLogP3: 3.3
  • Topological Polar Surface Area: 121

Ethyl 5-cyano-2-nitro-3-(trifluoromethylthio)phenylacetate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A015021790-250mg
Ethyl 5-cyano-2-nitro-3-(trifluoromethylthio)phenylacetate
1803783-19-8 97%
250mg
504.00 USD 2021-06-18
Alichem
A015021790-500mg
Ethyl 5-cyano-2-nitro-3-(trifluoromethylthio)phenylacetate
1803783-19-8 97%
500mg
790.55 USD 2021-06-18
Alichem
A015021790-1g
Ethyl 5-cyano-2-nitro-3-(trifluoromethylthio)phenylacetate
1803783-19-8 97%
1g
1,579.40 USD 2021-06-18

Ethyl 5-cyano-2-nitro-3-(trifluoromethylthio)phenylacetate Related Literature

Additional information on Ethyl 5-cyano-2-nitro-3-(trifluoromethylthio)phenylacetate

Ethyl 5-cyano-2-nitro-3-(trifluoromethylthio)phenylacetate: A Comprehensive Overview

Ethyl 5-cyano-2-nitro-3-(trifluoromethylthio)phenylacetate, with the CAS number 1803783-19-8, is a highly specialized organic compound that has garnered significant attention in the fields of organic synthesis and materials science. This compound, characterized by its unique structure featuring a cyano group, a nitro group, and a trifluoromethylthio substituent, exhibits remarkable chemical properties that make it a valuable tool in various research and industrial applications.

The cyano group in the molecule contributes to its high reactivity, enabling it to participate in a wide range of chemical reactions. Recent studies have highlighted its potential as an intermediate in the synthesis of bioactive compounds, particularly in the development of novel pharmaceutical agents. The nitro group, on the other hand, enhances the compound's stability under certain conditions, making it suitable for use in high-temperature applications. Additionally, the trifluoromethylthio group imparts unique electronic properties, which are crucial for its role in advanced materials research.

One of the most promising areas of application for Ethyl 5-cyano-2-nitro-3-(trifluoromethylthio)phenylacetate is in the field of drug discovery. Researchers have recently explored its ability to act as a precursor in the synthesis of anticancer agents. The compound's ability to selectively target specific cellular pathways has been demonstrated in preclinical studies, suggesting its potential as a lead compound for developing next-generation therapies.

In addition to its pharmaceutical applications, this compound has also found utility in the development of advanced materials. Its unique combination of functional groups makes it an ideal candidate for use in the synthesis of high-performance polymers and coatings. Recent advancements in polymer chemistry have leveraged its reactivity to create materials with enhanced mechanical and thermal properties.

From a synthetic perspective, Ethyl 5-cyano-2-nitro-3-(trifluoromethylthio)phenylacetate is typically prepared through a multi-step process involving nucleophilic substitution and oxidation reactions. The synthesis pathway has been optimized to ensure high yields and purity, making it accessible for large-scale production. Researchers have also explored alternative routes to improve the efficiency of its synthesis, including the use of microwave-assisted techniques and catalytic systems.

The structural integrity of this compound is further supported by its spectroscopic data, which has been extensively characterized using techniques such as NMR and IR spectroscopy. These analyses have provided critical insights into its molecular geometry and bonding interactions, facilitating its application in various chemical transformations.

Looking ahead, Ethyl 5-cyano-2-nitro-3-(trifluoromethylthio)phenylacetate is expected to play an increasingly important role in both academic research and industrial applications. Its versatility as a building block for complex molecules positions it as a key component in the development of innovative solutions across multiple disciplines.

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